molecular formula C7H7BrClN B8748205 3-(Bromomethyl)-6-chloro-2-methylpyridine CAS No. 1093879-96-9

3-(Bromomethyl)-6-chloro-2-methylpyridine

Cat. No.: B8748205
CAS No.: 1093879-96-9
M. Wt: 220.49 g/mol
InChI Key: QEQVHHFNDDVSRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Bromomethyl)-6-chloro-2-methylpyridine is a useful research compound. Its molecular formula is C7H7BrClN and its molecular weight is 220.49 g/mol. The purity is usually 95%.
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Properties

CAS No.

1093879-96-9

Molecular Formula

C7H7BrClN

Molecular Weight

220.49 g/mol

IUPAC Name

3-(bromomethyl)-6-chloro-2-methylpyridine

InChI

InChI=1S/C7H7BrClN/c1-5-6(4-8)2-3-7(9)10-5/h2-3H,4H2,1H3

InChI Key

QEQVHHFNDDVSRQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=N1)Cl)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

(6-Chloro-2-methylpyridin-3-yl)methanol (500 mg, 3.17 mmol) was taken up in dichloromethane (9.1 mL) and cooled to 0° C. Phosphorus tribromide (0.6 mL, 6.35 mmol) was added dropwise, and the reaction was allowed to warm to room temperature overnight. The reaction was then quenched by slow addition of saturated aqueous sodium bicarbonate, followed by solid sodium carbonate to obtain pH>7. The mixture was extracted with dichloromethane two times. The combined organic layers were dried over magnesium sulfate, filtered, and concentrated under reduced pressure. Purification was performed via silica gel chromatography (0-40% ethyl acetate in hexane) to yield the title compound.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
0.6 mL
Type
reactant
Reaction Step Two
Quantity
9.1 mL
Type
solvent
Reaction Step Three

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